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Compound of Interest

Compound Name:
2-Methylbenzo[d]thiazole-5-

carboxylic acid

Cat. No.: B1583416 Get Quote

Molecular Structure and Overview
2-Methylbenzo[d]thiazole-5-carboxylic acid (Molecular Formula: C₉H₇NO₂S, Molecular

Weight: 193.23 g/mol ) is a heterocyclic compound featuring a benzothiazole core

functionalized with a methyl group at the 2-position and a carboxylic acid at the 5-position.[1]

The structural arrangement suggests its potential utility as a building block in medicinal

chemistry and materials science. Accurate spectral characterization is paramount for verifying

the identity, purity, and structure of synthesized batches of this compound.
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Start: Solid Sample

Dissolve 5-10 mg
in ~0.7 mL DMSO-d6

Transfer to
NMR Tube

Acquire 1H Spectrum
(16-32 scans)

Acquire 13C Spectrum
(>512 scans)

Process Data
(FT, Phasing, Baseline)

End: Interpreted Spectra

 

Start: Solid Sample

Grind 1-2 mg of sample

Add ~100 mg dry KBr
and mix thoroughly

Load mixture into
pellet die

Apply pressure (hydraulic press)
to form transparent pellet

Acquire IR Spectrum

End: IR Spectrum
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1583416?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

